N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
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Description
Scientific Research Applications
Inhibition of Protein Kinases
Isoquinolinesulfonamides, closely related in structure to the target compound, have been identified as potent inhibitors of cyclic AMP-dependent protein kinase (protein kinase A) and have selective inhibitory actions against other kinases. These inhibitors play a crucial role in the study of protein kinase A's role in various cellular processes, including neurite outgrowth of PC12 cells, a model for studying nerve growth and differentiation. This specific action highlights the compound's potential for neurological research applications (Hidaka et al., 1984).
Molecular Interactions and Inhibitory Activities
Another related area of research involves the study of human carbonic anhydrases (hCAs) and their interactions with novel classes of benzenesulfonamides. These studies are critical for developing selective inhibitors against druggable isoforms of hCAs, which are relevant in treating conditions like glaucoma, epilepsy, obesity, and cancer. For instance, compounds designed based on structural insights from X-ray crystallography have shown remarkable inhibition for specific hCA isoforms, demonstrating the compounds' therapeutic potential (Bruno et al., 2017).
Antimicrobial and Anticancer Applications
Synthesis and evaluation of quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives have shown significant antimicrobial activities, indicating their potential as novel antimicrobial agents. This research underscores the versatility of benzenesulfonamide derivatives in developing new treatments for bacterial infections (2019). Additionally, tetrahydroquinoline derivatives containing the biologically active sulfonamide moiety have been explored as a new class of antitumor agents, highlighting their importance in cancer research (Alqasoumi et al., 2010).
Catalysts in Chemical Syntheses
Half-sandwich ruthenium complexes containing aromatic sulfonamides have been synthesized and demonstrated to act as efficient catalysts in the transfer hydrogenation of acetophenone derivatives. This application is crucial in developing new synthetic methodologies for producing various chemicals (Dayan et al., 2013).
Properties
IUPAC Name |
N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-14(2)19(22)21-12-6-7-15-13-16(10-11-18(15)21)20-25(23,24)17-8-4-3-5-9-17/h3-5,8-11,13-14,20H,6-7,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQZQVLMDKMLONG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.